Cas no 1281956-61-3 (1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethan-1-amine)

• Product Name: 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethan-1-amine
• CAS No: 1281956-61-3
• MF: C₁₁H₁₁N₅S
• MW: 245.303539514542
• MDL: MFCD29045881
• CID: 5043031
• PubChem ID: 82167236
• Update Time: 2026-02-28

1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethan-1-amine
• 1-(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethanamine
• 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethan-1-amine

• MDL： MFCD29045881
• Inchi： 1S/C11H11N5S/c1-7(12)11-14-13-10-5-4-8(15-16(10)11)9-3-2-6-17-9/h2-7H,12H2,1H3
• InChI Key： URJANMKJJASHJN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC2=NN=C(C(C)N)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 0.4
• Topological Polar Surface Area: 97.3

Additional information on 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethan-1-amine

Research Brief on 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethan-1-amine (CAS: 1281956-61-3)

Recent studies have highlighted the growing interest in the compound 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethan-1-amine (CAS: 1281956-61-3) due to its potential applications in medicinal chemistry. This heterocyclic compound, featuring a triazolopyridazine core, has been investigated for its pharmacological properties, particularly as a modulator of specific biological targets. The unique structural features of this molecule, including the thiophene and triazole moieties, contribute to its binding affinity and selectivity, making it a promising candidate for drug development.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of this compound. The study aimed to optimize the synthetic route to improve yield and purity while assessing its activity against a panel of kinases. The results demonstrated significant inhibitory effects on certain kinase targets, suggesting potential therapeutic applications in oncology and inflammatory diseases. The compound's pharmacokinetic properties, including solubility and metabolic stability, were also evaluated, providing valuable insights for further development.

Another study, featured in Bioorganic & Medicinal Chemistry Letters, focused on the structural-activity relationship (SAR) of derivatives of 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethan-1-amine. The researchers systematically modified the thiophene and amine substituents to enhance binding affinity and reduce off-target effects. The findings revealed that specific substitutions significantly improved the compound's potency and selectivity, paving the way for the design of next-generation inhibitors.

Furthermore, computational modeling and molecular docking studies have been employed to elucidate the binding mechanisms of this compound with its target proteins. These simulations provided a detailed understanding of the interactions at the atomic level, supporting the rational design of analogs with improved efficacy. The integration of experimental and computational approaches has been instrumental in advancing the development of this compound as a potential therapeutic agent.

In conclusion, the compound 1-[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethan-1-amine (CAS: 1281956-61-3) represents a promising scaffold for drug discovery. Its unique chemical structure and demonstrated biological activity make it a valuable candidate for further research. Ongoing studies are expected to explore its therapeutic potential in greater depth, with a focus on optimizing its pharmacological profile and advancing it toward clinical development.